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Compound of Interest

Compound Name: Fmoc-Met-OPfp

CAS No.: 86060-94-8

Cat. No.: B557339

Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount, particularly concerning the handling and disposal of chemical reagents.

This guide provides comprehensive, step-by-step procedures for the safe disposal of Fmoc-
Met-OPfp (N-α-Fmoc-L-methionine pentafluorophenyl ester), ensuring a secure laboratory

environment and compliance with safety regulations.

Safety and Handling Precautions
Fmoc-Met-OPfp is classified as a skin irritant (H315) and requires careful handling to avoid

exposure. It is a combustible solid, necessitating storage away from heat and open flames.

Before initiating any disposal procedures, it is mandatory to wear appropriate Personal

Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile.
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Body Protection: A laboratory coat or chemical-resistant apron.

Respiratory Protection: A NIOSH-approved respirator may be necessary if there is a risk of

generating dust.

Quantitative Data Summary
The following table summarizes the key quantitative data for Fmoc-Met-OPfp, facilitating quick

reference for handling and storage.

Property Value Reference

CAS Number 86060-94-8 [1]

Molecular Formula C₂₆H₂₀F₅NO₄S [1]

Molecular Weight 537.50 g/mol [1]

Melting Point 130-140 °C

Appearance
White to slight yellow to beige

powder

Storage Temperature 15-25°C

Purity ≥97.0% (HPLC)

Hazard Classifications Skin Irritant (Category 2)

Signal Word Warning

Step-by-Step Disposal Protocol
The guiding principle for the disposal of Fmoc-Met-OPfp is to treat it as hazardous chemical

waste. Do not dispose of this compound or its containers in regular trash or down the drain.

Solid Waste Collection:

Collect all solid waste containing Fmoc-Met-OPfp, including residual powder,

contaminated weighing paper, and disposable labware (e.g., pipette tips), in a designated

hazardous waste container.
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The container must be made of a compatible material, such as high-density polyethylene

(HDPE), and be in good condition with a secure, leak-proof lid.

Liquid Waste Collection:

Solutions containing Fmoc-Met-OPfp, such as those from peptide synthesis processes,

should be collected in a separate, designated hazardous waste container for liquid

chemical waste.

Ensure that incompatible waste streams are not mixed. For instance, acidic and basic

solutions should be stored in separate containers.

Container Labeling:

Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "Fmoc-Met-OPfp" or "N-α-Fmoc-L-methionine

pentafluorophenyl ester"

The concentration and quantity of the waste

Any other chemical constituents of the waste mixture

The date of accumulation

Storage:

Store the sealed and labeled hazardous waste containers in a designated Satellite

Accumulation Area (SAA) within the laboratory.

The SAA should be located at or near the point of waste generation, be well-ventilated,

and be away from sources of ignition.[2]

Ensure that incompatible wastes are segregated within the SAA to prevent accidental

reactions.[2]
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Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste.[2]

Provide the EHS office or contractor with a detailed inventory of the waste.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the procedural workflow for the proper disposal of Fmoc-Met-
OPfp, ensuring a logical and safe process.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Fmoc_Trp_Boc_Thr_Psi_Me_Me_pro_OH_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b557339/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-fmoc-met-opfp
https://www.benchchem.com/product/b557339/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-fmoc-met-opfp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Waste Collection

Processing and Storage

Final Disposal

Don Appropriate PPE

Identify Waste Type
(Solid or Liquid)

Ensure Safety

Collect Solid Waste

If Solid

Collect Liquid Waste

If Liquid

Use Designated Hazardous
Waste Container

Securely Seal Container

Label Container Correctly

Store in Satellite
Accumulation Area (SAA)

Contact EHS or Licensed
Waste Contractor

Arrange for Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Fmoc-Met-OPfp.
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This structured approach to the disposal of Fmoc-Met-OPfp will help maintain a safe

laboratory environment and ensure regulatory compliance. Always consult your institution's

specific safety guidelines and EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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